Cas no 2167804-59-1 (6-ethyl-5-oxa-2,9-diazaspiro3.5nonane)

• Product Name: 6-ethyl-5-oxa-2,9-diazaspiro3.5nonane
• CAS No: 2167804-59-1
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 5781302
• PubChem ID: 165840992
• Update Time: 2025-05-23

6-ethyl-5-oxa-2,9-diazaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 2167804-59-1
• 6-ethyl-5-oxa-2,9-diazaspiro[3.5]nonane
• EN300-1278735
• 6-ethyl-5-oxa-2,9-diazaspiro3.5nonane

• Inchi： 1S/C8H16N2O/c1-2-7-3-4-10-8(11-7)5-9-6-8/h7,9-10H,2-6H2,1H3
• InChI Key： DBLRORKQUWAPPH-UHFFFAOYSA-N
• SMILES： O1C(CC)CCNC21CNC2

Computed Properties

• Exact Mass: 156.126263138g/mol
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 33.3Ų

Additional information on 6-ethyl-5-oxa-2,9-diazaspiro3.5nonane

Introduction to 6-ethyl-5-oxa-2,9-diazaspiro3.5nonane (CAS No. 2167804-59-1)

6-ethyl-5-oxa-2,9-diazaspiro3.5nonane, identified by the chemical abstracts service number 2167804-59-1, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This spirocyclic framework, characterized by the integration of an oxygen atom and two nitrogen atoms within a nonane backbone, presents a unique scaffold that is amenable to modifications for the development of novel bioactive molecules.

The compound’s name highlights several key structural features: the ethyl substituent at the 6-position, the oxa (oxygen-containing) ring at the 5-position, and the spiro linkage between the 3.5 positions of the two rings. This arrangement creates a rigid, three-dimensional structure that may contribute to favorable pharmacokinetic properties, such as improved solubility and reduced metabolic liability. The presence of both nitrogen and oxygen heteroatoms also suggests potential interactions with biological targets, including enzymes and receptors, which are critical for drug design.

In recent years, spirocyclic compounds have emerged as a privileged class of molecules in drug discovery due to their ability to exhibit high binding affinity and selectivity. The spirocyclic core in 6-ethyl-5-oxa-2,9-diazaspiro3.5nonane mimics the conformational flexibility of natural products while providing structural stability, making it an attractive scaffold for medicinal chemists. Furthermore, the compound’s diazaspiro structure has been explored in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and cancer.

One of the most compelling aspects of 6-ethyl-5-oxa-2,9-diazaspiro3.5nonane is its potential as a precursor for further derivatization. By modifying substituents at strategic positions along its molecular framework, researchers can fine-tune its pharmacological properties. For instance, introducing additional functional groups such as hydroxyl or amine moieties could enhance its interactions with biological targets or improve its pharmacokinetic profile. This versatility makes it a valuable candidate for structure-based drug design and virtual screening campaigns.

Recent studies have demonstrated that spirocyclic compounds can exhibit unique biological activities due to their constrained yet flexible structures. The oxygen and nitrogen heteroatoms in 6-ethyl-5-oxa-2,9-diazaspiro3.5nonane contribute to hydrogen bonding capabilities and electronic distributions that are conducive to binding with biological macromolecules. This has led to investigations into its potential as an inhibitor or modulator of key enzymes involved in disease pathways.

The synthesis of 6-ethyl-5-oxa-2,9-diazaspiro3.5nonane presents both challenges and opportunities for synthetic chemists. The spirocyclic linkage requires precise control during construction to ensure regioselectivity and yield optimization. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and organometallic chemistry, have facilitated access to complex spirocyclic frameworks like this one. These techniques allow for efficient construction of the core scaffold while enabling subsequent functionalization.

In conclusion,6-ethyl-5-oxa-2,9-diazaspiro3.5nonane (CAS No. 2167804-59-1) represents a promising scaffold for medicinal chemistry innovation. Its unique structural features—combining an ethyl substituent,oxa,and spiro linkage—offer opportunities for developing novel therapeutics with improved efficacy and selectivity. As research in this area progresses,6-ethyl-5-oxya -2 ,9 - diazaspiro - 3 . 5 nonane is likely to play a significant role in addressing unmet medical needs across multiple therapeutic domains.